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Compound of Interest

Compound Name: Scandium chloride

CAS No.: 17775-46-1

Cat. No.: B1249158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of scandium chloride
in molten salt electrolysis, a key process for the production of high-purity scandium metal and

its alloys. The primary focus is on the electrowinning of scandium-aluminum (Al-Sc) master

alloys, a critical application driven by the aerospace and high-performance materials industries.

Additionally, protocols for the electrochemical deposition of pure scandium are detailed, based

on fundamental electrochemical studies.

Application: Electrowinning of Scandium-Aluminum
(Al-Sc) Master Alloys
Molten salt electrolysis is a prominent method for producing Al-Sc master alloys, which are then

used to introduce scandium into aluminum alloys for enhanced strength, weldability, and

corrosion resistance.[1] The process typically involves the co-deposition of scandium and

aluminum from a molten salt bath containing their respective chlorides or oxides dissolved in a

suitable electrolyte.
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Quantitative Data Summary
The following tables summarize key experimental parameters from various studies on Al-Sc

alloy production via molten salt electrolysis.

Table 1: Electrolyte Compositions and Operating Temperatures for Al-Sc Alloy Production

Electrolyte
System

Sc Source Al Source
Operating
Temperature
(°C)

Reference(s)

LiCl-KCl

(eutectic)
ScCl₃ AlCl₃ 450 - 500 [2]

LiF-ScF₃-ScCl₃ Sc₂O₃
Liquid Al

Cathode
780 - 850 [3]

Cryolite

(Na₃AlF₆)-based
Sc₂O₃

Al₂O₃ / Liquid Al

Cathode
960 - 980 [4][5]

KF-AlF₃-based Sc₂O₃
Al₂O₃ / Solid

Cathode
830 [1]

Table 2: Process Parameters and Resulting Al-Sc Alloy Composition
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Electrolyte
System

Cathode
Current
Density
(A/cm²)

Duration (h)
Resulting
Sc Content
(wt. %)

Current
Efficiency
(%)

Reference(s
)

LiCl-KCl-

AlCl₃-ScCl₃

N/A

(Constant

Potential)

1 8.8 (at. %) N/A [2]

LiF-ScF₃-

ScCl₃-Sc₂O₃
Variable Variable 1 - 6 Up to 73 [3]

Cryolite-

based
0.45 - 0.93

24

(continuous)
0.6 - 2.6 ~63 [5]

KF-AlF₃-

Sc₂O₃
0.2 N/A N/A 65.2 [1]

Experimental Protocols
Protocol 1: Co-deposition of Al-Sc from LiCl-KCl-AlCl₃-ScCl₃ Melt

This protocol is based on the investigation of Al-Sc co-deposition in a chloride molten salt

system.[2]

1. Materials and Equipment:

Electrolyte: Anhydrous LiCl-KCl eutectic mixture, anhydrous AlCl₃, anhydrous ScCl₃.
Electrodes: Tungsten or copper substrate for the working electrode (cathode), graphite rod
for the counter electrode (anode), and a suitable reference electrode (e.g., Ag/AgCl).
Electrolytic Cell: A sealed quartz or alumina crucible placed within a tube furnace with an
inert atmosphere (e.g., high-purity argon).
Power Source: Potentiostat/galvanostat.
Atmosphere Control: Glovebox or a furnace with controlled inert gas flow.

2. Procedure:

Electrolyte Preparation: Dry the LiCl-KCl eutectic mixture under vacuum at elevated
temperature (e.g., 200°C) for 24 hours to remove residual moisture.
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Cell Assembly: Place the dried LiCl-KCl mixture into the crucible inside the inert atmosphere
glovebox. Assemble the electrode setup, ensuring proper insulation and positioning.
Melting and Dissolution: Heat the furnace to the operating temperature (e.g., 450°C). Once
the salt is molten, introduce the anhydrous AlCl₃ and ScCl₃ in the desired molar ratio. Allow
sufficient time for complete dissolution.
Electrolysis: Perform electrolysis at a constant potential. A potential of -0.4 V (vs. Al/Al(III))
has been shown to produce a sponge-like Al-Sc deposit.[2]
Product Recovery: After the electrolysis is complete, raise the electrodes from the melt and
cool the furnace. The deposited alloy on the cathode can then be mechanically removed for
analysis.

Protocol 2: Production of Al-Sc Alloy in a Cryolite-Based Melt

This protocol is adapted from studies on producing Al-Sc alloys in a modified Hall-Héroult

process.[5]

1. Materials and Equipment:

Electrolyte: Cryolite (Na₃AlF₆) with a specific molar ratio of NaF/AlF₃ (e.g., 2.2).
Feedstock: High-purity alumina (Al₂O₃) and scandium oxide (Sc₂O₃).
Electrodes: Liquid aluminum pool at the bottom of the cell (cathode) and a graphite anode.
Electrolytic Cell: A graphite crucible, which can also serve as the cathode current collector,
lined with a material like silicon nitride to prevent short-circuiting. The cell should be housed
in a high-temperature furnace.
Power Source: A high-current DC power supply.

2. Procedure:

Electrolyte Melting: Heat the cryolite in the graphite crucible to the operating temperature
(e.g., 980°C) until it is completely molten.
Cathode Formation: Introduce high-purity aluminum metal into the cell to form the liquid
cathode pool.
Feedstock Addition: Periodically add Al₂O₃ and Sc₂O₃ to the molten electrolyte.
Electrolysis: Apply a constant current (galvanostatic mode) with a current density in the
range of 0.45-0.93 A/cm².[5] The cell voltage will typically be in the range of 2-8 V.
Alloy Tapping: The produced Al-Sc alloy, being denser than the electrolyte, will collect at the
bottom of the cell and can be periodically tapped.
Post-Processing: The tapped alloy is then cast into ingots.
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Caption: Workflow for Al-Sc alloy production via molten salt electrolysis.
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Application: Electrowinning of Pure Scandium Metal
The electrowinning of pure scandium metal from molten chlorides is of significant interest for

producing high-purity scandium for various applications. The process involves the

electrochemical reduction of Sc(III) ions at a cathode.

Quantitative Data Summary
Detailed quantitative data on the industrial-scale production of pure scandium via molten salt

electrolysis is scarce in the open literature. However, electrochemical studies provide valuable

insights into the process parameters.

Table 3: Electrochemical Parameters for Scandium Deposition in LiCl-KCl Eutectic

Parameter Value/Range Conditions Reference(s)

Temperature
400 - 550 °C (673 -

823 K)
LiCl-KCl Eutectic [6]

Reduction Potential of

Sc(III)/Sc(0)
Single-step reduction Tungsten Electrode [6]

Diffusion Coefficient of

Sc(III)
~10⁻⁵ cm²/s 773 K [6][7]

Exchange Current

Density
~10⁻² A/cm² 773 K [7]

Anode Material Graphite Inert [8]

Cathode Material
Tungsten,

Molybdenum
Inert [6][9]

Experimental Protocol
Protocol 3: Electrodeposition of Pure Scandium on a Tungsten Cathode

This protocol is based on fundamental electrochemical studies of scandium in LiCl-KCl eutectic

melts.[6]
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1. Materials and Equipment:

Electrolyte: High-purity anhydrous LiCl-KCl eutectic mixture, anhydrous ScCl₃.
Electrodes: Tungsten rod or plate as the working electrode (cathode), high-density graphite
rod as the counter electrode (anode), and an Ag/AgCl reference electrode.
Electrolytic Cell: A gastight alumina or quartz crucible placed within a vertical tube furnace
under a high-purity argon atmosphere.
Power Source: Potentiostat/galvanostat.
Atmosphere Control: Glovebox with an argon purification system.

2. Procedure:

Anhydrous ScCl₃ Preparation: Ensure the ScCl₃ is anhydrous, as any moisture will lead to
the formation of scandium oxides and oxychlorides, which can interfere with the electrolysis.
Electrolyte Preparation and Melting: Mix the anhydrous LiCl-KCl and ScCl₃ inside a glovebox
and place it in the electrolytic cell. Heat the cell to the desired operating temperature (e.g.,
500°C) under an inert atmosphere.
Electrochemical Characterization (Optional): Perform cyclic voltammetry to determine the
precise reduction potential of Sc(III) in the specific melt composition.
Galvanostatic or Potentiostatic Deposition: Conduct the electrolysis at a constant current
density or at a potential slightly more negative than the Sc(III)/Sc(0) reduction potential.
Deposit Recovery and Purification: After electrolysis, carefully withdraw the cathode with the
scandium deposit from the molten salt. The deposit is often dendritic or sponge-like and may
contain entrapped salt. The salt can be removed by vacuum distillation or by washing with
appropriate solvents. The scandium metal may require further purification through arc
melting or electron beam melting.
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Caption: Electrode reactions in the electrolysis of ScCl₃ in a molten chloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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